Cas no 2138170-49-5 (Cyclopropane, 1-(bromomethyl)-2-methyl-1-[(1-methylethoxy)methyl]-)

• Product Name: Cyclopropane, 1-(bromomethyl)-2-methyl-1-[(1-methylethoxy)methyl]-
• CAS No: 2138170-49-5
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5289225
• Update Time: 2025-07-18

Cyclopropane, 1-(bromomethyl)-2-methyl-1-[(1-methylethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-2-methyl-1-[(1-methylethoxy)methyl]-

• Inchi： 1S/C9H17BrO/c1-7(2)11-6-9(5-10)4-8(9)3/h7-8H,4-6H2,1-3H3
• InChI Key： FGTDECVRXXKQLA-UHFFFAOYSA-N
• SMILES： C1(CBr)(COC(C)C)CC1C

Additional information on Cyclopropane, 1-(bromomethyl)-2-methyl-1-[(1-methylethoxy)methyl]-

Cyclopropane, 1-(bromomethyl)-2-methyl-1-[(1-methylethoxy)methyl]: A Promising Molecule in Medicinal Chemistry and Drug Development

The CAS number 2138170-49-5 corresponds to the chemical compound Cyclopropane, 1-(bromomethyl)-2-methyl-1-[(1-methylethoxy)methyl], a cyclic organic molecule with a unique three-membered ring structure. This compound has garnered significant attention in recent years due to its potential applications in drug discovery, synthetic chemistry, and biological activity research. As a derivative of cyclopropane, it exhibits structural features that may influence its pharmacological properties and reactivity, making it a valuable candidate for further investigation in the field of medicinal chemistry.

Recent studies have highlighted the importance of functional group substitution in modulating the biological activity of cyclopropane derivatives. For instance, the introduction of bromomethyl and methylethoxy groups at specific positions on the cyclopropane ring has been shown to enhance the molecule’s ability to interact with target proteins or receptors. These modifications may also affect the molecule’s stability, solubility, and metabolic pathways, which are critical factors in drug development. Researchers are actively exploring how these structural features can be optimized to improve therapeutic outcomes while minimizing potential side effects.

One of the most notable aspects of Cyclopropane, 1-(bromomethyl)-2-methyl-1-[(1-methylethoxy)methyl] is its potential role in antitumor drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that similar cyclopropane derivatives can inhibit the proliferation of cancer cells by targeting specific signaling pathways. The bromomethyl group, in particular, may contribute to the molecule’s ability to form covalent bonds with critical amino acid residues in target proteins, thereby disrupting their function. This mechanism of action is particularly relevant in the context of targeted therapy for cancers with specific genetic mutations.

Another area of interest is the synthetic accessibility of this compound. The presence of the 1-methylethoxy group suggests that this molecule may be synthesized through a series of well-established organic reactions, such as nucleophilic substitution or electrophilic addition. Researchers are also investigating the possibility of using green chemistry principles to reduce the environmental impact of its synthesis. This focus on sustainable synthesis methods aligns with current trends in pharmaceutical research, where the development of eco-friendly processes is becoming increasingly important.

In addition to its potential as a therapeutic agent, Cyclopropane, 1-(bromomethyl)-2-methyl-1-[(1-methylethoxy)methyl] has shown promise in antimicrobial applications. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that certain cyclopropane derivatives can exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The unique structure of this molecule may allow it to penetrate bacterial cell membranes more effectively than traditional antibiotics, making it a potential candidate for the development of new antimicrobial agents.

Furthermore, the pharmacokinetic properties of this compound are being studied to determine its potential for in vivo applications. Researchers are evaluating how the molecule’s structure influences its absorption, distribution, metabolism, and excretion (ADME) profile. For example, the presence of the methylethoxy group may enhance the molecule’s solubility in aqueous environments, which is crucial for its bioavailability. These findings are essential for understanding how the compound may behave in the human body and for optimizing its therapeutic potential.

Recent advances in computational modeling have also provided insights into the behavior of Cyclopropane, 1-(bromomethyl)-2-methyl-1-[(1-methylethoxy)methyl]. Molecular docking studies have shown that this molecule may bind to specific protein targets with high affinity, suggesting its potential as a lead compound for drug development. These computational tools are increasingly being used to predict the interactions between small molecules and biological targets, which can accelerate the discovery of new therapeutic agents.

Despite its promising properties, the synthetic challenges associated with this compound remain a topic of ongoing research. The three-membered ring structure of cyclopropane derivatives is inherently strained, which can lead to unique reactivity patterns. Researchers are exploring ways to stabilize this ring structure through the introduction of additional functional groups or through the use of catalysts. These efforts are aimed at improving the efficiency of synthesis and reducing the formation of byproducts, which is critical for the large-scale production of pharmaceutical compounds.

Additionally, the toxicological profile of Cyclopropane, 1-(bromomethyl)-2-methyl-1-[(1-methylethoxy)methyl] is being investigated to ensure its safety for potential therapeutic use. Preliminary studies suggest that the molecule may have low toxicity, but further research is needed to confirm its safety in vivo. These studies are particularly important for compounds that are intended for long-term use, as even minor toxic effects can have significant clinical implications.

Finally, the patent landscape surrounding this compound is an important consideration for pharmaceutical companies interested in its development. Several patents have been filed for similar cyclopropane derivatives, which may influence the commercialization of this specific molecule. Researchers and industry professionals are closely monitoring these developments to determine the potential for intellectual property protection and market access.

In conclusion, Cyclopropane, 1-(bromomethyl)-2-methyl-1-[(1-methylethoxy)methyl] represents a promising area of research in the field of medicinal chemistry. Its unique structure and potential applications in drug discovery, antimicrobial development, and synthetic chemistry make it a valuable candidate for further study. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents and sustainable chemical processes.

For more information on the latest research and developments related to Cyclopropane, 1-(bromomethyl)-2-methyl-1-[(1-methylethoxy)methyl], it is recommended to consult recent publications in reputable scientific journals and to follow updates from leading research institutions and pharmaceutical companies.